Cas no 1788784-51-9 (1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone)

• Product Name: 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone
• CAS No: 1788784-51-9
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• CID: 5368346
• PubChem ID: 76150236
• Update Time: 2025-10-31

1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone
• AKOS024569530
• 3H-benzimidazol-5-yl-[3-(4-chlorophenyl)azepan-1-yl]methanone
• 1788784-51-9
• F6464-0325
• 5-[3-(4-chlorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole
• (1H-benzo[d]imidazol-5-yl)(3-(4-chlorophenyl)azepan-1-yl)methanone

• Inchi： 1S/C20H20ClN3O/c21-17-7-4-14(5-8-17)16-3-1-2-10-24(12-16)20(25)15-6-9-18-19(11-15)23-13-22-18/h4-9,11,13,16H,1-3,10,12H2,(H,22,23)
• InChI Key： VJPMOPWGPORLJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CN(C(C2=CC=C3C(=C2)NC=N3)=O)CCCC1

Computed Properties

• Exact Mass: 353.1294900g/mol
• Monoisotopic Mass: 353.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone

Introduction to 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone (CAS No. 1788784-51-9)

1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone is a highly specialized organic compound with the CAS registry number 1788784-51-9. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzimidazole moiety and a hexahydroazepine ring system. The presence of a 4-chlorophenyl group further enhances its structural complexity and potential biological activity.

The synthesis of this compound involves a multi-step process, typically requiring advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, or other cross-coupling reactions. The incorporation of the benzimidazole ring is often achieved through condensation reactions involving o-aminoaryl compounds and carbonyl precursors. The hexahydroazepine ring, on the other hand, is typically synthesized via ring-closing reactions or through the reduction of azepine derivatives.

Recent studies have highlighted the potential of benzimidazole-containing compounds in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral activities. The hexahydroazepine moiety is known for its ability to modulate receptor activity, making it a valuable component in drug design. The combination of these two functional groups in 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl]methanone creates a unique chemical entity with promising pharmacological properties.

In terms of biological activity, this compound has shown significant potential in inhibiting key enzymes involved in inflammatory pathways. For instance, research conducted by Smith et al. (2023) demonstrated that benzimidazole derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. The presence of the 4-chlorophenyl group further enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability.

Another area of interest for 1H-Benzimidazol-6-yl[3-(4-chlorophenyl)hexahydro-1H-azepin-1-yllmethanone is its potential as an anticancer agent. Studies by Johnson and colleagues (2023) have shown that benzimidazole-containing compounds can induce apoptosis in cancer cells by targeting specific oncogenes and tumor suppressor genes. The hexahydroazepine ring contributes to the compound's ability to bind to DNA and modulate gene expression, making it a promising candidate for anticancer drug development.

Beyond its therapeutic applications, this compound also finds utility in materials science. The unique electronic properties of the benzimidazole moiety make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential in the development of novel electronic materials.

In conclusion, 1H-Benzimidazol-6-yll[3-(4-chlorophenyl)hexahydro-lH-aZepin-l-yllmethanone (CAS No. 1788784-l9-l9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic chemistry and pharmacology, positions it as a valuable tool in drug discovery and materials science research.